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Compound of Interest

Compound Name: Fmoc-D-Allo-Ile-OH

Cat. No.: B557749 Get Quote

Essential Safety and Handling Guide for Fmoc-D-
Allo-Ile-OH
For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents like Fmoc-D-Allo-Ile-OH (Nα-(9-Fluorenylmethoxycarbonyl)-D-allo-

isoleucine) is paramount to ensure both personal safety and the integrity of experimental

outcomes. This guide provides immediate, essential safety protocols, operational procedures,

and disposal plans for Fmoc-D-Allo-Ile-OH.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Fmoc-D-Allo-Ile-OH is crucial for

informed handling and storage.

Property Value

CAS Number 118904-37-3[1][2]

Molecular Formula C₂₁H₂₃NO₄[1][3]

Molecular Weight 353.4 g/mol [1]

Appearance Solid

Storage Temperature Store in a dry, well-ventilated place.[3][4]
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Hazard Identification and Personal Protective Equipment (PPE)

While Fmoc-D-Allo-Ile-OH has no known OSHA hazards, it may be harmful if inhaled,

swallowed, or absorbed through the skin, and it may cause respiratory tract irritation.[3]

Therefore, adherence to the following PPE guidelines is mandatory.

PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Safety Glasses with Side

Shields

Must conform to EN 166 (EU)

or ANSI Z87.1 (US) standards.

[5]

Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[5][6] For

extended contact, consult the

glove manufacturer's chemical

resistance data. Double

gloving is advised.[5]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn and fully

buttoned.[5][6]

Chemical Apron

A splash-resistant chemical

apron is recommended for

procedures with a higher risk

of splashes.[5]

Respiratory Protection Dust Mask/Respirator

If handling procedures may

generate dust, a NIOSH-

approved N95 (US) or P1 (EN

143) dust mask should be

used.[5] Work in a well-

ventilated area or a chemical

fume hood.[7]
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Operational Plan: Step-by-Step Handling Protocol
A strict operational workflow is critical for minimizing exposure risks and maintaining the

integrity of the compound.

Preparation and Precaution:

Ensure a certified chemical fume hood is operational.[6]

Assemble all necessary equipment, such as spatulas, weighing paper, glassware, and

appropriate solvents.

Verify that an eyewash station and safety shower are readily accessible.[5]

Don all required personal protective equipment as detailed in the table above.

Handling the Solid Compound:

All manipulations of solid Fmoc-D-Allo-Ile-OH should be performed in a chemical fume

hood to prevent the inhalation of any airborne particles.[5][7]

When weighing, use a tared, sealed container to minimize dust generation.[5]

Avoid direct contact with the solid. Use clean, dry spatulas for transferring.[5]

Solution Preparation:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

If the solvent is volatile, ensure adequate ventilation and handle it within the fume hood.

Post-Handling Procedures:

Clean all equipment and the work area thoroughly after use.

Carefully remove and dispose of gloves and any other contaminated disposable PPE.[5]

Wash hands thoroughly with soap and water after handling is complete.[3][5]
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Disposal Plan
Proper disposal of Fmoc-D-Allo-Ile-OH and any contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Solid Waste: Collect all solid waste, including empty containers, contaminated gloves, and

weighing papers, in a clearly labeled, sealed hazardous waste container.[5]

Liquid Waste: Unused solutions containing the compound should be collected in a

designated, sealed hazardous waste container. Do not dispose of it down the drain.[5][8]

Regulatory Compliance: All waste must be disposed of in accordance with federal, state, and

local environmental control regulations.[3][4]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Fmoc-D-Allo-Ile-OH in a

laboratory setting.
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Caption: Workflow for Safe Handling of Fmoc-D-Allo-Ile-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

